N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide

• IUPAC Name: N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide
• InChI: InChI=1S/C16H14N2O2/c1-11-7-8-14-13(18-11)9-15(20-14)16(19)17-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,17,19)
• InChI Key: BHGQXZFKLNIZGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)OC(=C2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol
• CAS No.: 941881-09-0

Description

“N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide” likely refers to a compound that contains a pyridine ring, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one CH group replaced by a nitrogen atom. The compound also contains a carboxamide group (-CONH2), which is a functional group derived from carboxylic acids.

Synthesis Analysis

While the specific synthesis pathway for “this compound” is not available, pyridine derivatives can be synthesized through various methods. For instance, addition of Grignard reagents to pyridine N-oxides in THF at room temperature and subsequent treatment with acetic anhydride at 120°C can afford 2-substituted pyridines in good yields.

Molecular Structure Analysis

The molecular structure of “this compound” would likely be characterized by the presence of a pyridine ring, a benzyl group, a methyl group attached to a furan ring, and a carboxamide group. The exact structure would depend on the positions of these groups on the molecule.

Chemical Reactions Analysis

Pyridine derivatives can undergo a variety of chemical reactions, including nucleophilic substitution and electrophilic substitution. The specific reactions that “this compound” would undergo would depend on the specific conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its specific structure. Pyridine is a polar molecule and is miscible with water. It is also a weak base, with a pKa of about 5.25.

Mechanism of Action

The mechanism of action of “N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide” would depend on its specific biological or chemical activity. Pyridine derivatives are found in many drugs and can interact with biological systems in various ways.

Future Directions

The study of pyridine derivatives is an active area of research, with potential applications in drug design and medicinal chemistry. Future research could explore the synthesis, properties, and potential applications of “N-benzyl-5-methylfuro[3,2-b]pyridine-2-carboxamide” and related compounds.